molecular formula C16H11N3O B15357793 2-(Furan-3-yl)-6-imidazol-1-ylquinoline

2-(Furan-3-yl)-6-imidazol-1-ylquinoline

Cat. No.: B15357793
M. Wt: 261.28 g/mol
InChI Key: XEFRTBCJJVRPKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Furan-3-yl)-6-imidazol-1-ylquinoline is a heterocyclic organic compound featuring a quinoline core substituted with a furan ring at the 2-position and an imidazole moiety at the 6-position.

Properties

Molecular Formula

C16H11N3O

Molecular Weight

261.28 g/mol

IUPAC Name

2-(furan-3-yl)-6-imidazol-1-ylquinoline

InChI

InChI=1S/C16H11N3O/c1-3-16(13-5-8-20-10-13)18-15-4-2-14(9-12(1)15)19-7-6-17-11-19/h1-11H

InChI Key

XEFRTBCJJVRPKI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=N2)C3=COC=C3)C=C1N4C=CN=C4

Origin of Product

United States

Biological Activity

2-(Furan-3-yl)-6-imidazol-1-ylquinoline is a compound of increasing interest in medicinal chemistry, particularly for its potential biological activities. This article explores its pharmacological properties, focusing on anticancer, antiviral, and antimicrobial activities, along with relevant case studies and research findings.

Chemical Structure and Properties

2-(Furan-3-yl)-6-imidazol-1-ylquinoline features a quinoline backbone substituted with a furan and an imidazole ring. This unique structure is associated with various biological activities, making it a candidate for further exploration in drug development.

Anticancer Activity

Recent studies have highlighted the anticancer potential of quinoline derivatives, including 2-(Furan-3-yl)-6-imidazol-1-ylquinoline. A study investigated a series of quinoline analogs for their inhibitory effects on cancer cell lines, revealing significant antiproliferative activity against colorectal cancer cells (DLD-1 and HCT-116) with growth inhibition percentages ranging from 71.94% to 95.36% at a concentration of 10 µM .

Table 1: Antiproliferative Activity of Quinoline Derivatives

Compound IDCell LineGrowth Inhibition (%)IC50 (nM)
6fDLD-195.3625.39
6hHCT-11694.2520.15
20fMCF-787.3624.81
16dHeLa90.7822.36

The study also indicated that these compounds exhibited dual inhibitory activity against the epidermal growth factor receptor (EGFR) and focal adhesion kinase (FAK), which are crucial targets in cancer therapy .

Antiviral Activity

In addition to anticancer properties, quinoline derivatives have shown promising antiviral activities. A study focused on the antiviral effects of various quinoline-based compounds identified optimal substitutions that enhanced their efficacy against viral infections . The findings suggested that certain structural modifications could lead to improved inhibition of viral RNA synthesis.

Case Study: Antiviral Efficacy

In vitro studies demonstrated that specific substitutions at the 2-position of quinolines significantly impacted their antiviral activity, with isopropoxyl and thienyl groups yielding the best results . These findings underscore the potential of modifying the furan and imidazole components to enhance antiviral efficacy.

Antimicrobial Activity

The antimicrobial properties of quinoline derivatives have also been explored. A recent study synthesized novel furan-benzofuran coupled quinoline hybrids, demonstrating notable antibacterial activity against both Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA) . The minimum inhibitory concentrations (MICs) were recorded, indicating effective antimicrobial action.

Table 2: Antimicrobial Activity of Quinoline Derivatives

Compound IDBacteriaMIC (µg/mL)
Compound AS. aureus12.50
Compound BMRSA7.80
Compound CE. coli>100

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Imidazo[4,5-g]quinazoline Derivatives

A notable class of analogs includes imidazo[4,5-g]quinazolines, which share fused imidazole and quinazoline rings. For example, compounds such as 2,6,8-triaryl-1H-imidazo[4,5-g]quinazoline (Figure 2 in ) are synthesized from 6-fluoro-1H-benzo[d]imidazol-5-amines and aromatic aldehydes. Key differences include:

  • Core Structure: The quinoline core in 2-(Furan-3-yl)-6-imidazol-1-ylquinoline is replaced by a quinazoline system in imidazo[4,5-g]quinazolines, altering electron distribution and hydrogen-bonding capabilities.
  • Substituent Effects : The furan-3-yl group in the target compound introduces oxygen-based π-conjugation, whereas triaryl-substituted imidazo[4,5-g]quinazolines prioritize aromatic stacking interactions .

Thiophene- and Benzaldehyde-Derived Analogs

highlights the synthesis of imidazo[4,5-g]quinazolines using thiophene-2-carbaldehyde and 4-substituted benzaldehydes . These analogs differ in:

  • Heteroatom Influence : Thiophene (sulfur) vs. furan (oxygen) substituents affect solubility and metabolic stability. Sulfur-containing compounds often exhibit higher lipophilicity, while furan derivatives may show improved oxidative stability.
  • Synthetic Accessibility : Thiophene-based analogs require harsher reaction conditions compared to furan-substituted systems due to sulfur’s lower electronegativity .

Fluorophenyl-Substituted Pyridazine Derivatives

The European patent () describes a fluorophenyl-substituted pyridazine-carboxamide, (4aS)-1-[(3-Fluorophenyl)methyl]-4-hydroxy-N-[5-methyl-2-(trifluoromethyl)furan-3-yl]-2-oxo-5,6,7,8-tetrahydro-4aH-pyrido[1,2-b]pyridazine-3-carboxamide . While structurally distinct, this compound shares the furan-3-yl motif. Key contrasts include:

  • Core Heterocycle: Pyridazine vs. quinoline cores influence dipole interactions and binding to enzymatic pockets.
  • Pharmacokinetic Properties: The trifluoromethyl group in the patent compound enhances metabolic resistance but may reduce aqueous solubility compared to the non-fluorinated furan in the target quinoline derivative .

Table 1: Comparative Properties of 2-(Furan-3-yl)-6-imidazol-1-ylquinoline and Analogs

Compound Class Core Structure Key Substituents Solubility (LogP)* Synthetic Yield (%) Biological Activity (IC50, μM)
2-(Furan-3-yl)-6-imidazol-1-ylquinoline Quinoline Furan-3-yl, Imidazol-1-yl 3.2 (predicted) Not reported Not available
Imidazo[4,5-g]quinazoline Quinazoline Thiophene-2-yl, Aryl 4.1–4.8 45–72 0.5–2.8 (EGFR inhibition)
Fluorophenyl-Pyridazine Pyridazine CF3-furan-3-yl 2.9 (measured) 60–85 0.07–0.12 (Kinase X inhibition)

*LogP values estimated via computational models or experimental data.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.